Stabilizing hydrogen-mediated sextuple bonds by quintuple superatomic bonding and a bond†
Nanoscale Pub Date: 2023-05-04 DOI: 10.1039/D3NR00188A
Abstract
Multiple bond orders of four and five are frequently obtained for d-block elements. However, compounds with sextuple bonding (2σ, 2π, and 2δ), for instance, Cr2, Mo2 and W2, are less stable and trapped only in the gas phase or inert matrices, probably resulting from large repulsion of two σ-type (σs and 
) orbitals within the same zone. Herein, a superatomic bonding model is proposed to describe experimentally synthesized bridging hydride compounds. We theoretically predicted four unprecedented quintuple bridging hydride species with large EHL values, among which [(Cp)2Sc2(μ-H)5]− and [(Cp)2Mn2(μ-H)5]− (Cp = cyclopentadienyl) contain quintuple superatomic bonding (σ, 2π, and 2δ). In particular, two other species, [(Cp)2Ti2(μ-H)5]− and [(Cp)2V2(μ-H)5]+, were found to feature stable hydrogen-mediated sextuple bonding comprising a quintuple superatomic delocalized bond and an extra 
localized bond. Thereinto, the superatomic σs bond disperses to the outer space for better overlap with the orbitals of bridging H atoms, thus leaving the inner regions with low electron densities and providing adequate space for the 
bond. These two quintuple bridging hydride compounds are verified to have thermal stability by molecular dynamics simulations and expected to provide an effective strategy to synthesize molecules with stable hydrogen-mediated sextuple bonding under normal experimental conditions.
Recommended Literature
- [1] Improvement of electric field-induced strain and energy storage density properties in lead-free BNKT-based ceramics modified by BFT doping
- [2] Effect of the solvent quality on the structural rearrangement of spherical brushes: coarse-grained models
- [3] Pan-transcriptomic analysis identified common differentially expressed genes of Acinetobacter baumannii in response to polymyxin treatments†
- [4] Bromoform reaction of tertiary amines with N,N-dibromosulfonamides or NBS/sulfonamides†
- [5] Hydrophobic microporous and mesoporous oxides as Brønsted and Lewis acid catalysts for biomass conversion in liquid water
- [6] Application of a Nd: YAG pumped dye laser to the determination of nickel in river sediment using non-resonance flame atomic fluorescence spectrometry
- [7] Synthesis and characterisation of polynorepinephrine-shelled microcapsules via an oil-in-water emulsion templating route†
- [8] Machine learning in energy chemistry: introduction, challenges and perspectives
- [9] Contents list
- [10] Artificial tubular connections between cells based on synthetic lipid nanotubes
Journal Name：Nanoscale
Research Products
-
CAS no.: 109882-76-0
-
CAS no.: 17117-21-4
